Cas no 670-28-0 (2H-Pyran-2-one, 3-acetyl-4-methoxy-6-methyl-)

• Product Name: 2H-Pyran-2-one, 3-acetyl-4-methoxy-6-methyl-
• CAS No: 670-28-0
• MF: C₉H₁₀O₄
• MW: 182.173303127289
• CID: 395448
• PubChem ID: 12403239
• Update Time: 2025-04-19

2H-Pyran-2-one, 3-acetyl-4-methoxy-6-methyl- Chemical and Physical Properties

Names and Identifiers

• 2H-Pyran-2-one, 3-acetyl-4-methoxy-6-methyl-
• 3-acetyl-4-methoxy-6-methylpyran-2-one
• 670-28-0
• 3-Acetyl-4-methoxy-6-methyl-2H-pyran-2-one
• SCHEMBL6415919
• DTXSID70496572

• Inchi： 1S/C9H10O4/c1-5-4-7(12-3)8(6(2)10)9(11)13-5/h4H,1-3H3
• InChI Key： NMCFALGETPQHTR-UHFFFAOYSA-N
• SMILES： O1C(C(C(C)=O)=C(C=C1C)OC)=O

Computed Properties

• Exact Mass: 182.0579
• Monoisotopic Mass: 182.05790880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 52.6Ų

Experimental Properties

• PSA: 52.6